Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• IUPAC Name: bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C8H10O2/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H,9,10)
• InChI Key: FYGUSUBEMUKACF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)C(=O)O
• Molecular Formula: C8H10O2
• Related CAS: 28551-71-5
• DSSTOX Substance ID: DTXSID80883313
• Molecular Weight: 138.16 g/mol
• CAS RN: 120-74-1, 934-30-5

Description

Synthesis Analysis

• Metathesis Reactions: The synthesis of various metal complexes of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, such as dicopper(II), monocopper(I), and others, has been achieved through metathesis reactions, demonstrating the compound's reactivity and potential in coordination chemistry (McCann et al., 1997).

Molecular Structure Analysis

• Crystal Structure: The crystal and molecular structure of a closely related compound, bicyclo[2,2,1]hept-5-ene-2,3-endo-dicarboxylic acid, has been studied using X-ray diffraction techniques, providing insights into bond distances, angles, and hydrogen bonding within the bicyclo[2.2.1]hept-5-ene ring system (Pfluger et al., 1973).

Chemical Reactions and Properties

• Reactivity with Hydrazine: The structure and reactivity of Bicyclo[2.2.1]hept-2-ene-endo-5,endo-6-dicarboxylic acid hydrazide have been investigated, revealing insights into its reactions with various chemicals and the structural confirmation of its hydrazide (Kas’yan et al., 2005).

Physical Properties Analysis

• Crystallographic Studies: Extensive crystallographic studies on various derivatives of this compound provide a detailed understanding of the physical properties of the compound, including molecular orientation and hydrogen-bonding patterns (E. Plettner et al., 2005).

Chemical Properties Analysis

• Protective Properties: The synthesis and investigation of acetylenic esters of this compound have revealed their protective properties against acid corrosion of steel, showcasing the chemical's potential in material sciences (Mamedov, 2004).

Scientific Research Applications

• Polymerization : It is used in the homo- and copolymerization processes. Particularly, it is involved in the synthesis of polymers with functional groups such as carboxylic acid methyl ester and methanol derivatives, which are catalyzed by palladium complexes (Reinmuth et al., 1996). Similarly, Pd(II) nitrile catalysts have been employed for the polymerization of norbornene derivatives, including bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (Mathew et al., 1996).

• Photoresist Materials : This compound forms the basis of a series of alicyclic polymers designed for use as 193 nm photoresist materials. These polymers show solubility in common organic solvents and vary in glass transition temperatures based on their structure and polymerization mode (Okoroanyanwu et al., 1998).

• Organometallic Reactions : It is involved in the reactions with palladium 1,5-cyclooctadiene alkyl chloride, relevant to metal-catalyzed addition polymerization of functionalized norbornenes (Kang & Sen, 2004).

• Corrosion Protection : Acetylenic esters of this compound have been studied for their protective properties against acid corrosion of steel (Mamedov, 2004).

• Optical Applications : Polymers containing this compound have been used for UV-induced modulation of the refractive index and surface properties, showing potential in waveguiding and other optical applications (Griesser et al., 2009).

• Crystal Structure Studies : The crystal and molecular structure of derivatives of this compound have been analyzed for a better understanding of its physical properties (Pfluger et al., 1973).

• Transition Metal Complexes : It is utilized in the preparation of various transition metal complexes, which have potential applications in catalysis and materials science (McCann et al., 1997).

Mechanism of Action

Target of Action

5-Norbornene-2-carboxylic acid, also known as Norbornenecarboxylic acid or Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, is a versatile building block for the synthesis of various functional materials . It is used to modify surfaces or to functionalize nanoparticles, influencing their optical, magnetic, or electronic properties .

Mode of Action

The compound is often used in ring-opening metathesis polymerization reactions to form polymers with controlled molecular weight and structure . It has been shown to react with 1; 2; 4; 5-tetrazines in an inverse electron demand Diels-Alder cycloaddition reaction . This is a bioorthogonal reaction demonstrated to be useful in biological imaging applications .

Biochemical Pathways

The compound is involved in the step-growth, radically mediated thiol-norbornene photopolymerization used to create versatile, stimuli-responsive poly (ethylene glycol)-co-peptide hydrogels . The reaction is cytocompatible and allows for the encapsulation of human mesenchymal stem cells with a viability greater than 95% .

Result of Action

The compound’s action results in the formation of polymers with controlled molecular weight and structure . It also allows for the encapsulation of human mesenchymal stem cells in poly (ethylene glycol)-co-peptide hydrogels .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the compound should be stored in an inert gas environment and should avoid exposure to air . It is also recommended to use personal protective equipment as required and ensure adequate ventilation when handling the compound .

Synthesis routes and methods I

Procedure details

49.5 g of acrylic acid was added to 49.9 g of cyclopentadiene and 40 ml of diethyl ether, and a reaction was allowed to react at room temperature for 2 hr with stirring. After the completion of the reaction, the reaction mixture was concentrated and purified by distillation to give 78.0 g (yield: 82%) of an intended product.

Synthesis routes and methods II

Procedure details

67.0 g (269 mmol) of the Diels-Alder adduct was dissolved in 1040 ml of a mixture solvent of tetrahydrofuran-water (5:2), 70.5 g (1.08 mol) of potassium hydroxide (85%) in 300 ml of water was added on ice cooling, and the mixture was stirred at room temperature for 24 hours. After distilling out tetrahydrofuran, the product was neutralized with 94 ml of concentrated hydrochloric acid and extracted with a mixture solvent of hexane-methylene chloride (98:2) (200 ml×4). The extract was dried on anhydrous magnesium sulfate, the solution was filtered, and the solvent was distilled off to obtain 38.8 g of crude 5-norbornene-2-carboxylic acid. Crude yield: 100%.

Synthesis routes and methods III

Procedure details

19.0 g (58.5 mmol) of the Diels-Alder adduct was dissolved in 115 ml of tetrahydrofuran, 12.9 g (300 mmol) of sodium hydroxide in 140 ml of water was added on ice cooling, the mixture was stirred at room temperature for 24 hours. After distilling off tetrahydrofuran, the product was neutralized with 27 ml of concentrated hydrochloric acid and extracted with a mixture solvent of hexane-methylene chloride (98:2) (100 ml×4). The extract was dried over anhydrous magnesium sulfate, the solution was filtered, and the solvent was distilled off to obtain 8.3 g of crude 5-norbornene-2-carboxylic acid.

Synthesis routes and methods IV

Procedure details

95.0 g (382 mmol) of the Diels-Alder adduct obtained in the above step was dissolved in 950 ml of tetrahydrofuran, 103 g (1.57 mol) of potassium hydroxide (85%) in 760 ml of water was added on ice cooling, and the mixture was stirred at room temperature for 24 hours. After tetrahydrofuran was distilled off from the reaction mixture, the residue was neutralized with 138 ml of concentrated hydrochloric acid, and the solution was extracted with a mixture solvent of hexane-methylene chloride (98:2) (200 ml×4). The extract was dried over anhydrous magnesium sulfate and filtered, the distilled off, and 45.0 g of crude 5-norbornene-2-carboxylic acid was obtained. Crude yield: 83%.

Synthesis routes and methods V

Procedure details

The propargyl ester of 2-norborn-5-ene carboxylic acid was prepared by Diels-Alder reaction of propargyl acrylate and cyclopentadiene at ambient temperature. Dimethylchlorosilane (56.4g) was added portionwise to 100 grams of this norbornene carboxylate ester and 0.16 g Karstedt catalyst under nitrogen at 70° C. After exotherming to 80° C., the mixture was stirred for 3 hours at 70° C., stripped under light vacuum and then distilled. The product, ##STR13## (84% purity by GC), distilled at 100°-105° C. at 0.07 mm.

Q & A

Q1: What is the molecular formula and weight of 5-Norbornene-2-carboxylic acid?

A1: 5-Norbornene-2-carboxylic acid has the molecular formula C8H10O2 and a molecular weight of 138.16 g/mol.

Q2: Is there spectroscopic data available for 5-Norbornene-2-carboxylic acid?

A2: Yes, researchers have used various spectroscopic techniques to characterize 5-Norbornene-2-carboxylic acid. For example, ¹H NMR studies have been used to determine the ratio of endo and exo isomers in synthesized samples [], while ¹³C NMR analysis has been employed to study the correlation between carbon-proton and proton-proton coupling constants []. Infrared (IR) spectroscopy is also commonly used to confirm the presence of specific functional groups, like carbonyl groups, within the molecule [].

Q3: Is 5-Norbornene-2-carboxylic acid compatible with common organic solvents?

A3: Yes, 5-Norbornene-2-carboxylic acid and many of its derivatives exhibit good solubility in common organic solvents like toluene, dichloromethane, and chloroform. This solubility is crucial for its use in polymerization reactions and other chemical transformations [, ].

Q4: How does the structure of 5-Norbornene-2-carboxylic acid derivatives impact polymer properties?

A4: The incorporation of 5-Norbornene-2-carboxylic acid and its derivatives into polymers significantly influences their properties. For instance, incorporating bulky ester substituents, like butyl groups, can lower the glass transition temperature (Tg) of resulting polynorbornene copolymers []. In contrast, using methyl esters as substituents generally leads to higher Tg values []. This tunability allows researchers to tailor the thermal properties of the polymer for specific applications.

Q5: How is 5-Norbornene-2-carboxylic acid employed in the Catellani reaction?

A5: The potassium salt of 5-Norbornene-2-carboxylic acid has shown remarkable utility in palladium-catalyzed Catellani reactions [, ]. It acts as both a catalytic mediator and a base, facilitating the activation of aryl halides and subsequent coupling reactions. Notably, it has enabled the use of epoxides as alkylating reagents in these reactions, expanding the scope and utility of this powerful transformation [, ].

Q6: What role does 5-Norbornene-2-carboxylic acid play in ring-opening metathesis polymerization (ROMP)?

A6: 5-Norbornene-2-carboxylic acid serves as a key building block in the synthesis of monomers for ROMP [, , , , , ]. The norbornene double bond readily participates in ROMP, enabling the creation of well-defined polymers with controlled molecular weights and architectures. This approach is particularly useful for generating polymers with functional groups derived from the carboxylic acid moiety, enabling diverse applications.

Q7: Are there any drug delivery applications utilizing 5-Norbornene-2-carboxylic acid derivatives?

A9: Yes, 5-Norbornene-2-carboxylic acid derivatives have shown promise in targeted drug delivery strategies. Researchers have explored its use in liposomal formulations for controlled drug release []. By incorporating tetrazine-modified lipids containing the compound into liposomes, they achieved accelerated drug release specifically within tumors via a bioorthogonal inverse electron demand Diels–Alder (IEDDA) reaction triggered by norbornene derivatives []. This approach highlights the potential of this compound in developing targeted therapies.

Q8: What analytical techniques are commonly employed to characterize 5-Norbornene-2-carboxylic acid-based polymers?

A10: Several analytical techniques are crucial for characterizing 5-Norbornene-2-carboxylic acid-based polymers. Gel permeation chromatography (GPC) is widely used to determine the molecular weight and molecular weight distribution of the polymers [, , ]. Nuclear magnetic resonance (NMR) spectroscopy, including ¹H NMR and ¹³C NMR, provides valuable information on the polymer's structure, composition, and tacticity [, , ]. Additionally, techniques like differential scanning calorimetry (DSC) are employed to study the thermal properties of the polymers, such as their glass transition temperature (Tg) [, , ].